Cas no 864927-60-6 (6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

6-Acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide is a specialized heterocyclic compound featuring a thienopyridine core functionalized with acetyl, butoxybenzamido, and carboxamide groups. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the butoxybenzamido moiety may enhance lipophilicity, potentially improving membrane permeability in pharmacological applications. The acetyl and carboxamide functionalities provide sites for further derivatization, enabling tailored modifications for target-specific interactions. This compound’s unique architecture makes it a candidate for research in enzyme inhibition or receptor modulation, particularly in contexts requiring fused heterocyclic systems with balanced solubility and reactivity profiles.
6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide structure
864927-60-6 structure
Product Name:6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
CAS No:864927-60-6
MF:C21H25N3O4S
MW:415.505903959274
CID:6084144
PubChem ID:3470447
Update Time:2025-05-24

6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
    • Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[(4-butoxybenzoyl)amino]-4,5,6,7-tetrahydro-
    • 6-acetyl-2-(4-butoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
    • 6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
    • AKOS024604501
    • F1298-0541
    • 864927-60-6
    • 6-acetyl-2-[(4-butoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
    • Inchi: 1S/C21H25N3O4S/c1-3-4-11-28-15-7-5-14(6-8-15)20(27)23-21-18(19(22)26)16-9-10-24(13(2)25)12-17(16)29-21/h5-8H,3-4,9-12H2,1-2H3,(H2,22,26)(H,23,27)
    • InChI Key: FPYMIVADKDALBT-UHFFFAOYSA-N
    • SMILES: C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(OCCCC)C=C3)SC1=2

Computed Properties

  • Exact Mass: 415.15657746g/mol
  • Monoisotopic Mass: 415.15657746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Boiling Point: 542.6±50.0 °C(Predicted)
  • pka: 12.82±0.20(Predicted)

6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Pricemore >>

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Additional information on 6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-Acetyl-2-(4-Butoxybenzamido)-4H,5H,6H,7H-Thieno[2,3-C]Pyridine-3-Carboxamide (CAS No: 864927-60-6)

6-Acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide is a complex organic compound with the CAS registry number 864927-60-6. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields such as drug discovery and material science.

The molecular structure of 864927-60-6 is characterized by a thienopyridine ring system fused with a benzene ring and substituted with acetyl and butoxy groups. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 864927-60-6 in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, 864927-60-6 has also been investigated for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. A 2023 research article in *Advanced Materials* reported that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in flexible electronics.

The synthesis of 864927-60-6 involves a multi-step process that includes coupling reactions and cyclization steps. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, leading to higher yields and improved purity of the final product. These improvements have significantly reduced the cost of production and made the compound more accessible for large-scale applications.

From an environmental perspective, the compound has been studied for its biodegradability and eco-friendly properties. A 2023 study conducted by the European Chemicals Agency (ECHA) indicated that 864927-60-6 exhibits low toxicity towards aquatic organisms under standard testing conditions. This finding is crucial for its potential use in industrial applications where environmental safety is a primary concern.

In conclusion, 864927-60-6, or 6-acetyl-2-(4-butoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in both academic and industrial settings. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future advancements in chemistry and related fields.

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